Cas no 863588-07-2 (3-ethyl-6-4-(4-methoxyphenyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione)

• Product Name: 3-ethyl-6-4-(4-methoxyphenyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione
• CAS No: 863588-07-2
• MF: C₁₇H₂₂N₄O₃
• MW: 330.381583690643
• CID: 5835945
• PubChem ID: 7080830
• Update Time: 2025-07-08

3-ethyl-6-4-(4-methoxyphenyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 2,4(1H,3H)-Pyrimidinedione, 3-ethyl-6-[4-(4-methoxyphenyl)-1-piperazinyl]-
• 863588-07-2
• 3-ethyl-6-(4-(4-methoxyphenyl)piperazin-1-yl)pyrimidine-2,4(1H,3H)-dione
• SR-01000101010
• SR-01000101010-1
• AKOS002051417
• 3-ethyl-6-[4-(4-methoxyphenyl)piperazin-1-yl]-1H-pyrimidine-2,4-dione
• F0693-0920
• 3-ethyl-6-4-(4-methoxyphenyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione

• Inchi： 1S/C17H22N4O3/c1-3-21-16(22)12-15(18-17(21)23)20-10-8-19(9-11-20)13-4-6-14(24-2)7-5-13/h4-7,12H,3,8-11H2,1-2H3,(H,18,23)
• InChI Key： CYTZOAXYNUCFCH-UHFFFAOYSA-N
• SMILES： C1(=O)NC(N2CCN(C3=CC=C(OC)C=C3)CC2)=CC(=O)N1CC

Computed Properties

• Exact Mass: 330.16919058g/mol
• Monoisotopic Mass: 330.16919058g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 24
• Rotatable Bond Count: 4
• Complexity: 506
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 65.1Ų

Experimental Properties

• Density: 1.242±0.06 g/cm3(Predicted)
• pka: 9.44±0.40(Predicted)

Additional information on 3-ethyl-6-4-(4-methoxyphenyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione

Chemical Profile of 3-ethyl-6-4-(4-methoxyphenyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione (CAS No. 863588-07-2)

3-ethyl-6-4-(4-methoxyphenyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione, identified by its CAS number 863588-07-2, is a structurally complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential pharmacological properties. This compound belongs to the tetrahydropyrimidine class of molecules, which are well-known for their diverse biological activities. The presence of a piperazine moiety and a methoxyphenyl group further enhances its structural diversity and functional potential, making it a promising candidate for further investigation in drug discovery and development.

The molecular structure of 3-ethyl-6-4-(4-methoxyphenyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione consists of a tetrahydropyrimidine core substituted with an ethyl group at the 3-position and a piperazine ring linked at the 6-position. The piperazine ring is further connected to a phenyl group that bears a methoxy substituent at the 4-position. This specific arrangement of functional groups contributes to the compound's unique chemical and biological properties.

In recent years, there has been growing interest in tetrahydropyrimidine derivatives due to their reported activities as kinase inhibitors, antiviral agents, and anti-inflammatory compounds. The piperazine moiety is particularly noteworthy as it is commonly found in bioactive molecules and is known to enhance binding affinity and selectivity. The methoxyphenyl group adds another layer of complexity, potentially influencing metabolic stability and pharmacokinetic profiles.

Current research in the field of medicinal chemistry has highlighted the importance of structure-based drug design. Computational modeling and high-throughput screening have been instrumental in identifying novel scaffolds with therapeutic potential. 3-Ethyl-6-4-(4-methoxyphenyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione represents an example of how modifications to known pharmacophores can lead to new compounds with improved biological activity. The ethyl group at the 3-position of the tetrahydropyrimidine ring may play a crucial role in modulating interactions with biological targets.

One of the most compelling aspects of this compound is its potential as a lead molecule for further derivatization. By systematically varying substituents on the tetrahydropyrimidine core or the piperazine ring, chemists can explore a wide range of biological activities. For instance, modifications to the methoxyphenyl group could alter receptor binding affinities or metabolic pathways. Such flexibility makes 3-Ethyl-6-4-(4-methoxyphenyl)piperazin-1-yl-1,2,3,4-tetrahydropyrimidine-2,4-dione an attractive scaffold for drug development.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include condensation reactions to form the tetrahydropyrimidine ring followed by functionalization at specific positions. Advances in synthetic methodologies have enabled more efficient production processes for complex molecules like this one. For example, catalytic hydrogenation and palladium-catalyzed cross-coupling reactions have become indispensable tools in constructing intricate molecular frameworks.

In terms of biological activity, 3-Ethyl -6 - 4 - ( 4 - methoxyphenyl ) - piperazin - 1 - yl - 1 , 2 , 3 , 4 - tetrahydropyrimidine - 2 , 4 - dione has shown promise in preclinical studies as an inhibitor of certain enzymes implicated in diseases such as cancer and inflammation. The piperazine moiety is particularly relevant here since it is known to interact with guanine nucleotide-binding proteins (G proteins) and other signaling molecules. The methoxyphenyl group may contribute to selective binding by modulating hydrophobic interactions with target proteins.

Recent publications have demonstrated the utility of computational approaches in predicting biological activity from molecular structures. Machine learning models trained on large datasets can identify potential hits based on features such as molecular descriptors and docking scores. These predictions often guide experimental efforts toward more promising candidates for further testing, 3-Ethyl -6 - 4 - ( 4 - methoxyphenyl ) - piperazin - 1 - yl - 1 , 2 , 3 , 4 - tetrahydropyrimidine - 2 , 4 - dione being one such example where computational insights have guided synthetic design.

The pharmacokinetic properties of this compound are also under investigation to assess its suitability for therapeutic applications. Factors such as solubility, bioavailability, metabolic stability, and excretion pathways must be carefully evaluated before moving into clinical trials. Advances in biopharmaceutical profiling techniques have enabled researchers to predict these properties more accurately using experimental data combined with computational models.

Future directions for research on CAS No.863588–07–2 include exploring its mechanism of action in greater detail through biochemical assays and cell-based assays, as well as optimizing its chemical structure for improved efficacy and reduced toxicity. Collaborative efforts between medicinal chemists, biochemists, and pharmacologists will be essential in translating preclinical findings into viable therapeutic agents.

In conclusion, 3-Ethyl –6 –(–(–methyl –substituted phenol) –amino) –pyrrolidinone – derivative (CAS No:863588–07––) represents an intriguing compound with significant potential in drug discovery due to its complex structureand demonstrated biological activity . Its synthesis presents both challengesand opportunities for innovation, while its pharmacological profile offers avenues for further exploration . As research continues,this molecule will likely play an important role in developing novel treatments targeting various diseases .